2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide

• IUPAC Name: 2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide
• InChI: InChI=1S/C14H18N2O2/c1-14(2,3)12(17)8-9-16-11-7-5-4-6-10(11)13(15)18/h4-9,16H,1-3H3,(H2,15,18)/b9-8+
• InChI Key: QNQYXIMZMDZYAU-CMDGGOBGSA-N
• Canonical SMILES: CC(C)(C)C(=O)C=CNC1=CC=CC=C1C(=O)N
• Isomeric SMILES: CC(C)(C)C(=O)/C=C/NC1=CC=CC=C1C(=O)N
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide is a compound belonging to the class of benzamides Benzamides are derivatives of benzoic acid and are widely used in various fields, including pharmaceuticals, agriculture, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide typically involves the condensation of benzoic acids and amines. One efficient method is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) . This method is advantageous due to its high yield, eco-friendly process, and the use of a reusable catalyst.

Industrial Production Methods

Industrial production of benzamide derivatives often involves high-temperature reactions between carboxylic acids and amines. this method may not be suitable for all functionalized molecules . Alternative methods, such as the use of ultrasonic irradiation and green catalysts, are being explored to improve efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions

2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).

Common Reagents and Conditions

The reactions of this compound typically require specific reagents and conditions. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may require anhydrous conditions to prevent the decomposition of reducing agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the compound may yield carboxylic acids or ketones, while reduction may yield alcohols or amines.

Scientific Research Applications

2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: It is studied for its potential biological activities, including antioxidant and antibacterial properties.

Medicine: It is explored for its potential therapeutic applications, such as anti-inflammatory and anti-cancer activities.

Industry: It is used in the production of materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit the activity of certain enzymes, such as cyclooxygenases (COX-1 and COX-2), which are involved in the inflammatory response . Molecular docking studies have shown that the compound can bind to the active sites of these enzymes, thereby inhibiting their activity and reducing inflammation .

Comparison with Similar Compounds

2-[[(E)-4,4-dimethyl-3-oxopent-1-enyl]amino]benzamide can be compared with other benzamide derivatives, such as:

2,3-dimethoxybenzamide: Known for its antioxidant and antibacterial activities.

3-acetoxy-2-methylbenzamide: Studied for its potential therapeutic applications.

N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides: Evaluated for their anti-inflammatory properties.

These compounds share similar chemical structures but differ in their specific functional groups and biological activities. The unique structure of this compound contributes to its distinct chemical and biological properties, making it a valuable compound for scientific research.